(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [4-[(3,5-dimethoxyphenyl)methoxymethyl]piperidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C20H25NO4S/c1-23-18-9-16(10-19(11-18)24-2)13-25-12-15-3-6-21(7-4-15)20(22)17-5-8-26-14-17/h5,8-11,14-15H,3-4,6-7,12-13H2,1-2H3
• InChI Key: ONVLGCAPXMDKIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)COCC2CCN(CC2)C(=O)C3=CSC=C3)OC
• Molecular Formula: C20H25NO4S
• Molecular Weight: 375.5 g/mol
• CAS No.: 1396791-94-8

Description

(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)(thiophen-3-yl)methanone is a synthetic organic compound featuring a piperidine core substituted with a (3,5-dimethoxybenzyloxy)methyl group at the 4-position and a thiophen-3-yl methanone moiety at the 1-position.

Biological Activity

The compound (4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)(thiophen-3-yl)methanone is a complex organic molecule with potential biological activities. This article reviews its biological activity, synthesis, and relevant studies that highlight its pharmacological properties.

Chemical Structure and Synthesis

The compound features a piperidine ring, a thiophene moiety, and a 3,5-dimethoxybenzyl group. The structural complexity suggests potential interactions with various biological targets. The synthesis typically involves multi-step organic reactions:

• Bromination of Thiophene : Bromination is performed using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst.
• Formation of Piperidine Derivative : The piperidine ring is functionalized through acylation with an appropriate acyl chloride.
• Coupling Reaction : The thiophene derivative is coupled with the piperidine derivative using a base in a polar solvent.

Biological Activity

Preliminary studies indicate that (4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)(thiophen-3-yl)methanone exhibits several biological activities:

• Antioxidant Properties : The compound has shown potential in scavenging free radicals, which may contribute to its therapeutic effects against oxidative stress-related diseases.
• Antimicrobial Activity : In vitro assays suggest effectiveness against various bacterial strains, indicating potential as an antimicrobial agent.
• Cytotoxic Effects : Studies have demonstrated cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. For instance, it has been observed to inhibit the proliferation of neoplastic cells significantly.

The biological activity of this compound may be attributed to its ability to interact with specific enzymes and receptors involved in disease pathways. For example, its structural features allow it to modulate interactions with cellular components, potentially leading to therapeutic applications in treating conditions such as cancer and infections.

Table 1: Comparison of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	Scavenges free radicals
Antimicrobial	Effective against various bacterial strains
Cytotoxic	Inhibits proliferation of cancer cells

Table 2: Synthesis Overview

Step	Description
Bromination	Thiophene bromination using NBS
Piperidine Formation	Acylation with acyl chloride
Coupling Reaction	Reaction between thiophene and piperidine

Case Studies

• Anticancer Activity : In a study involving several cancer cell lines, (4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)(thiophen-3-yl)methanone demonstrated significant cytotoxicity compared to standard chemotherapeutics. The mechanism was linked to the inhibition of cell cycle progression and induction of apoptosis.
• Antimicrobial Efficacy : A series of experiments conducted on Gram-positive and Gram-negative bacteria indicated that this compound exhibited a broad spectrum of antimicrobial activity, outperforming several known antibiotics in specific assays.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its hybrid aromatic-heterocyclic architecture. Below is a systematic comparison with analogs, emphasizing structural variations and their implications:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Weight (g/mol)	logP (Predicted)	H-Bond Acceptors	H-Bond Donors	Key Structural Differences
Target Compound	399.47	3.2	6	0	Reference compound
(4-(((3-Methoxybenzyl)oxy)methyl)piperidin-1-yl)(thiophen-3-yl)methanone	369.44	2.8	5	0	Single methoxy on benzyl
(4-(Benzyloxymethyl)piperidin-1-yl)(thiophen-2-yl)methanone	327.42	2.5	3	0	Unsubstituted benzyl; thiophen-2-yl
(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)(furan-3-yl)methanone	383.43	2.9	6	0	Furan replaces thiophene

Key Observations :

Lipophilicity : The target compound’s higher logP (3.2 vs. 2.5–2.9 in analogs) is attributed to the dual methoxy groups on the benzyl ring, which increase hydrophobic surface area.

Heterocycle Swap : Substituting thiophene with furan decreases molecular weight and logP due to furan’s lower polarizability and sulfur absence .

Methodological Considerations for Similarity Assessment

Compound similarity is evaluated using 2D/3D molecular descriptors (e.g., Tanimoto coefficients, shape-based alignment) and functional assays . highlights that:

• Dissimilarity metrics (e.g., Manhattan distance in physicochemical space) may better predict divergent pharmacokinetic profiles .

For example, the target compound shares a 65% Tanimoto similarity with its 3-methoxybenzyl analog (Table 1), yet their predicted solubilities differ by >20% due to methoxy group positioning.

Research Findings and Implications

• Synthetic Challenges : The 3,5-dimethoxybenzyl group complicates regioselective synthesis compared to simpler benzyl derivatives.
• Environmental Impact : Quaternary ammonium compounds (e.g., BAC-C12 in ) exhibit surfactant properties, but the target compound’s lack of a charged nitrogen suggests lower aquatic toxicity .